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Compound of Interest

Compound Name: Cardenolide B-1

Cat. No.: B1170200

Cardenolide B-1: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cardenolide B-1 is a naturally occurring cardenolide glycoside isolated from the plant Nerium
oleander. Like other members of the cardenolide family, it is characterized by a steroidal
backbone and a five-membered butyrolactone ring. These compounds are of significant interest
to the scientific community due to their potent biological activities, primarily mediated through
the inhibition of the ubiquitous Na+/K+-ATPase enzyme. This technical guide provides a
comprehensive overview of the molecular characteristics, biological activity, and relevant
experimental protocols for Cardenolide B-1, aimed at facilitating further research and drug
development efforts.

Molecular Profile

Cardenolide B-1 possesses a well-defined chemical structure and molecular formula, which
are fundamental to its biological function.
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Property Value

Molecular Formula C30H4408
Molecular Weight 532.67 g/mol
Source Nerium oleander

Biological Activity and Signaling Pathways

The primary mechanism of action of cardenolides, including presumably Cardenolide B-1, is
the inhibition of the Na+/K+-ATPase, a transmembrane protein essential for maintaining cellular
ion gradients. This inhibition leads to a cascade of downstream effects, impacting various
cellular processes and signaling pathways.

Na+/K+-ATPase Inhibition

Inhibition of the Na+/K+-ATPase by cardenolides disrupts the sodium and potassium ion
gradients across the cell membrane. This leads to an increase in intracellular sodium
concentration, which in turn affects the function of the Na+/Ca2+ exchanger, resulting in an
accumulation of intracellular calcium. This elevation in intracellular calcium is a key event that
triggers a multitude of cellular responses.
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Caption: Inhibition of Na+/K+-ATPase by Cardenolide B-1.

Modulation of JAK/STAT Signaling Pathway

Emerging evidence suggests that cardenolides can also modulate intracellular signaling

pathways independently of their direct impact on ion gradients. One such pathway is the Janus
kinase/signal transducer and activator of transcription (JAK/STAT) pathway. Some cardenolides
have been shown to downregulate the phosphorylation of key proteins in this pathway, such as
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JAK1 and STAT1/STAT3. This interference can affect cellular processes like inflammation,
proliferation, and survival, which are often dysregulated in diseases like cancer.
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 To cite this document: BenchChem. [Cardenolide B-1 molecular formula and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170200#cardenolide-b-1-molecular-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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